Cas no 2680826-24-6 (tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate)

Tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate is a specialized carbamate derivative featuring a thiane ring with a hydroxyl substituent at the 4-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmacologically active molecules or chiral building blocks. The tert-butyl carbamate (Boc) group provides stability and selective deprotection capabilities, while the benzyl and hydroxythian moieties offer opportunities for further functionalization. Its structural features make it suitable for applications in medicinal chemistry, particularly in the development of compounds with enhanced stereochemical control. The product is typically handled under standard laboratory conditions, with attention to moisture-sensitive functional groups.
tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate structure
2680826-24-6 structure
Product Name:tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate
CAS No:2680826-24-6
MF:C18H27NO3S
MW:337.476884126663
CID:5625127
PubChem ID:165932976
Update Time:2025-10-28

tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28296643
    • 2680826-24-6
    • tert-butyl N-benzyl-N-[(4-hydroxythian-4-yl)methyl]carbamate
    • tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate
    • Inchi: 1S/C18H27NO3S/c1-17(2,3)22-16(20)19(13-15-7-5-4-6-8-15)14-18(21)9-11-23-12-10-18/h4-8,21H,9-14H2,1-3H3
    • InChI Key: ZSPHEFQORCLBAZ-UHFFFAOYSA-N
    • SMILES: S1CCC(CN(C(=O)OC(C)(C)C)CC2C=CC=CC=2)(CC1)O

Computed Properties

  • Exact Mass: 337.17116490g/mol
  • Monoisotopic Mass: 337.17116490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.1Ų

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Additional information on tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate

Comprehensive Overview of tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate (CAS No. 2680826-24-6)

The compound tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate (CAS No. 2680826-24-6) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group, a benzyl moiety, and a 4-hydroxythian-4-yl unit, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery and its role in modulating biological pathways.

In recent years, the demand for high-purity intermediates like tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate has surged, driven by advancements in medicinal chemistry and peptide synthesis. This compound is particularly relevant in the development of targeted therapies, where precision and molecular specificity are critical. Its carbamate functionality provides stability under various conditions, making it suitable for multi-step synthetic routes.

One of the most frequently asked questions in online searches is: "What are the applications of tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate in drug development?" This reflects the growing curiosity about its role in small-molecule inhibitors and protease inhibitors. The compound's hydroxythian group is particularly noteworthy, as it can influence hydrogen bonding and molecular recognition, key factors in drug-receptor interactions.

Another trending topic is the synthetic accessibility of CAS No. 2680826-24-6. Researchers often search for "efficient synthesis methods for tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate", highlighting the need for scalable and cost-effective production. Recent studies have explored green chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, to optimize its preparation.

The stability and solubility of tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate are also critical considerations. Its tert-butyl group enhances lipophilicity, which can improve cell membrane permeability—a desirable trait in CNS-targeting drugs. However, the hydroxythian moiety introduces polarity, balancing its physicochemical properties for broader applicability.

From an SEO perspective, terms like "buy tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate" and "CAS 2680826-24-6 suppliers" are highly searched, indicating commercial interest. Manufacturers and suppliers should emphasize quality control, batch consistency, and regulatory compliance to meet the needs of academic and industrial clients.

In conclusion, tert-butyl N-benzyl-N-(4-hydroxythian-4-yl)methylcarbamate (CAS No. 2680826-24-6) is a promising compound with diverse applications in pharmaceutical research. Its structural features and synthetic adaptability align with current trends in precision medicine and sustainable chemistry. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in next-generation therapeutics.

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